Cas no 1257548-53-0 (N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1257548-53-0
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 6285748
• PubChem ID: 49671030
• Update Time: 2025-05-23

N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide
• N-(4-methylthiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide
• AKOS024529030
• N-(4-methyl-1,3-thiazol-2-yl)-4-pyrrol-1-ylbutanamide
• F6015-0169
• 1257548-53-0

• Inchi： 1S/C12H15N3OS/c1-10-9-17-12(13-10)14-11(16)5-4-8-15-6-2-3-7-15/h2-3,6-7,9H,4-5,8H2,1H3,(H,13,14,16)
• InChI Key： SINZMNBMZSMEKI-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(CCCN1C=CC=C1)=O

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide

N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide: A Comprehensive Overview

The compound with CAS No. 1257548-53-0, known as N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This molecule is a derivative of thiazole and pyrrole, two heterocyclic compounds that are widely studied for their biological and chemical properties. The thiazole ring in this compound contributes to its stability and reactivity, while the pyrrole moiety introduces additional functional groups that can be exploited for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and material science. The butanamide group attached to the molecule plays a crucial role in enhancing its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a modulator of cellular signaling pathways, which could lead to novel therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the methyl group on the thiazole ring not only enhances the molecule's stability but also provides a site for further functionalization. This compound has been shown to exhibit antimicrobial activity, which makes it a valuable addition to the arsenal of compounds being investigated for use in antibacterial and antifungal agents.

In addition to its biological applications, this compound has also been studied for its potential in materials science. The pyrrole moiety in the molecule can participate in π-interactions, making it suitable for applications in organic electronics and polymer chemistry. Recent research has focused on its ability to form self-assembled monolayers and its role in enhancing the conductivity of organic semiconductors.

The structural versatility of N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide has led to its exploration in various other fields, including catalysis and sensors. Its ability to act as a catalyst in organic reactions has been demonstrated in several studies, where it has shown high efficiency in promoting enantioselective syntheses. Furthermore, its responsiveness to environmental stimuli makes it a candidate for use in smart materials and sensors.

As research on this compound continues, new insights into its properties and applications are being uncovered. The combination of its unique chemical structure with advanced synthetic techniques holds great promise for developing innovative solutions across multiple disciplines. With ongoing investigations into its biological, chemical, and material properties, N-(4-methyl-1,3-thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide is poised to play a significant role in advancing scientific knowledge and technological applications.